Cas no 99-11-6 (2,6-dihydroxypyridine-4-carboxylic acid)

• Product Name: 2,6-dihydroxypyridine-4-carboxylic acid
• CAS No: 99-11-6
• MF: C₆H₅NO₄
• MW: 155.108201742172
• MDL: MFCD00006274
• CID: 35004
• PubChem ID: 24849298
• Update Time: 2025-04-19

2,6-dihydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Citrazinic acid
• 2,6-Dihydroxyisonicotinic acid~2,6-Dihydroxypyridine-4-carboxylic acid
• 2,6-Dihydroxy-4-pyridincarbonsaeure
• 2,6-Dihydroxynicotinic Acid
• 2,6-DIHYDROXYISONICOTINIC ACID
• 3-(4-Methoxy-2-methyl-phenyl)-propionic acid
• 6-Hydroxy-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• 2,6-Dihydroxypyridine-4-carboxylic acid
• 2-hydroxy-6-oxo-1H-pyridine-4-carboxylic acid
• CitrazinicAcid
• 2,6-Dihydroxy-4-carboxypyridine
• Kyselina citrazinova
• 2,6-Dihydroxyisonicotinate
• 2,6-Dihydroxy-4-pyridinecarboxylic acid
• 4-Pyridinecarboxylic acid, 1,2-dihydro-6-hydroxy-2-oxo-
• 4-Pyridinecarboxylic acid, 2,6-dihydroxy-
• Kyselina citrazinova [Czech]
• 6-Hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• Isonicotinic acid, 2,6-dihydroxy-
• N
• NSC-41334
• BS-3855
• EN300-00809
• Isonicotinic acid, 2,6-dihydroxy-,
• NS00020127
• EINECS 202-731-2
• UNII-N8Q4XFV86A
• AKOS000114790
• HMS1531D04
• AB00673
• 99-11-6
• 2,6-Dihydroxypyridine-4-carboxylic acid, 97%
• NSC 41334
• SCHEMBL185046
• N8Q4XFV86A
• NSC-5214
• SCHEMBL8957131
• Isonicotinic acid,6-dihydroxy-
• Maybridge4_003590
• 4-Pyridinecarboxylic acid,6-dihydroxy-
• CHEMBL2048371
• 2,6-Dihydroxy-isoNicotinic acid (Citrazinic acid)
• 6-Hydroxy-2-oxo-1,2-dihydro-4-pyridinecarboxylic acid #
• 6-Hydroxy-4-carboxy-2-pyridone
• DTXSID3059185
• AE-562/40806835
• NSC5214
• MFCD00006274
• AKOS000301520
• WLN: T6NJ BQ DVQ FQ
• CS-0067136
• W-100050
• Citrazinc acid
• CHEBI:184700
• F2191-0236
• Isonicotinic acid, 1,2-dihydro-6-hydroxy-2-oxo-
• Q5122816
• 2,6-Dihydroxy-isonicotinic acid
• Oprea1_725973
• BP-30063
• FT-0610664
• Citrazinic acid (2,6-Dihydroxypyridine-4-carboxylic acid)
• 4-Pyridinecarboxylic acid,2-dihydro-6-hydroxy-2-oxo-
• 1,2-Dihydro-6-hydroxy-2-oxo-4-pyridinecarboxylic acid
• AM20070173
• CITRAZINIC ACID [MI]
• BB 0242402
• A845964
• Z56855768
• DB-346541
• STK378282
• BBL004463
• SY009490
• DTXCID8049094
• 202-731-2
• 2,6-dihydroxypyridine-4-carboxylic acid

• MDL： MFCD00006274
• Inchi： 1S/C6H5NO4/c8-4-1-3(6(10)11)2-5(9)7-4/h1-2H,(H,10,11)(H2,7,8,9)
• InChI Key： CSGQJHQYWJLPKY-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)O)=CC(N1)=O
• BRN： 383736

Computed Properties

• Exact Mass: 155.02200
• Monoisotopic Mass: 155.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.7
• Topological Polar Surface Area: 86.6

Experimental Properties

• Color/Form: Yellowish needle like crystals or powders
• Density: 0.65 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 278.88°C (rough estimate)
• Flash Point: 335.0±31.5 °C
• Refractive Index: 1.5423 (estimate)
• PH: 3.1-3.5 (100g/l, H2O)(slurry)
• Solubility: practically insoluble
• Water Partition Coefficient: Almost insoluble
• PSA: 90.65000
• LogP: 0.19100
• Merck: 2325
• Solubility: Almost insoluble in cold water.
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2,6-dihydroxypyridine-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• RTECS：NS1400000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids